Cas no 130395-82-3 (2(1H)-Naphthalenone, 4a,5,6,7,8,8a-hexahydro-8-[(3E)-5-hydroxy-3-methyl-3-pentenyl]-4,4a,7, 8-tetramethyl-, (4aR,7R,8S,8aR)-)

• Product Name: 2(1H)-Naphthalenone, 4a,5,6,7,8,8a-hexahydro-8-[(3E)-5-hydroxy-3-methyl-3-pentenyl]-4,4a,7, 8-tetramethyl-, (4aR,7R,8S,8aR)-
• CAS No: 130395-82-3
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 836930
• PubChem ID: 12096943
• Update Time: 2025-04-19

2(1H)-Naphthalenone, 4a,5,6,7,8,8a-hexahydro-8-[(3E)-5-hydroxy-3-methyl-3-pentenyl]-4,4a,7, 8-tetramethyl-, (4aR,7R,8S,8aR)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone, 4a,5,6,7,8,8a-hexahydro-8-[(3E)-5-hydroxy-3-methyl-3-pentenyl]-4,4a,7, 8-tetramethyl-, (4aR,7R,8S,8aR)-
• 2(1H)-Naphthalenone, 4a,5,6,7,8,8a-hexahydro-8-[(3E)-5-hydroxy-3-methyl-3-pentenyl]-4,4a,7, 8-...
• 2-OXOKOLAVENOL
• [ "" ]
• 130395-82-3
• (4aR,7R,8S,8aR)-8-[(E)-5-hydroxy-3-methylpent-3-enyl]-4,4a,7,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one
• AKOS040736023

• Inchi： 1S/C20H32O2/c1-14(8-11-21)6-9-19(4)15(2)7-10-20(5)16(3)12-17(22)13-18(19)20/h8,12,15,18,21H,6-7,9-11,13H2,1-5H3/b14-8+/t15-,18-,19+,20+/m1/s1
• InChI Key： FZJNCAOKSWDFOY-SJRDTMCLSA-N
• SMILES： O=C1C=C(C)[C@]2(C)CC[C@@H](C)[C@](C)(CC/C(=C/CO)/C)[C@H]2C1

Computed Properties

• Exact Mass: 304.240230259g/mol
• Monoisotopic Mass: 304.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.0±0.1 g/cm3
• Boiling Point: 418.4±14.0 °C at 760 mmHg
• Flash Point: 178.6±12.7 °C
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

2(1H)-Naphthalenone, 4a,5,6,7,8,8a-hexahydro-8-[(3E)-5-hydroxy-3-methyl-3-pentenyl]-4,4a,7, 8-tetramethyl-, (4aR,7R,8S,8aR)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids